Cas no 833445-84-4 (3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester)
833445-84-4 structure
Product Name:3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester
CAS No:833445-84-4
MF:C8H8BrNO3
MW:246.05802154541
CID:720994
PubChem ID:57353928
Update Time:2025-04-19
3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester
- ALLYL 5-(BROMOMETHYL)ISOXAZOLE-3-CARBOXYLATE
- prop-2-enyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate
- 3-allyloxycarbonyl-5-bromomethylisoxazole
- DTXSID40722633
- ALLYL5-(BROMOMETHYL)ISOXAZOLE-3-CARBOXYLATE
- PROP-2-EN-1-YL 5-(BROMOMETHYL)-1,2-OXAZOLE-3-CARBOXYLATE
- 3-allyloxycarbonyl-5-bromomethylisoxazol
- NQQLQOYPMBTEMD-UHFFFAOYSA-N
- SCHEMBL5008565
- 833445-84-4
-
- Inchi： 1S/C8H8BrNO3/c1-2-3-12-8(11)7-4-6(5-9)13-10-7/h2,4H,1,3,5H2
- InChI Key： NQQLQOYPMBTEMD-UHFFFAOYSA-N
- SMILES： BrCC1=CC(C(=O)OCC=C)=NO1
Computed Properties
- Exact Mass: 244.96900
- Monoisotopic Mass: 244.96876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33000
- LogP: 1.91230
3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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